Cas no 1203032-96-5 (N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide
• CAS No: 1203032-96-5
• MF: C₁₉H₁₃ClFN₅O
• MW: 381.790825605392
• CID: 6009331
• PubChem ID: 45503242
• Update Time: 2025-06-15

N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide
• N-(3-chloro-4-fluorophenyl)-2-(2-pyrazin-2-ylbenzimidazol-1-yl)acetamide
• F5725-0128
• VU0519191-1
• SR-01000924445
• N-(3-chloro-4-fluorophenyl)-2-(2-(pyrazin-2-yl)-1H-benzo[d]imidazol-1-yl)acetamide
• AKOS024517270
• N-(3-chloro-4-fluorophenyl)-2-[2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-yl]acetamide
• SR-01000924445-1
• 1203032-96-5
• CHEMBL4981322

• Inchi： 1S/C19H13ClFN5O/c20-13-9-12(5-6-14(13)21)24-18(27)11-26-17-4-2-1-3-15(17)25-19(26)16-10-22-7-8-23-16/h1-10H,11H2,(H,24,27)
• InChI Key： VWZFOAKOIPUQEM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CN1C(C2=NC=CN=C2)=NC2=CC=CC=C21

Computed Properties

• Exact Mass: 381.0792659g/mol
• Monoisotopic Mass: 381.0792659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide

Research Brief on N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide (CAS: 1203032-96-5)

N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide (CAS: 1203032-96-5) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzodiazolyl and pyrazinyl structural motifs, has demonstrated promising biological activities in preclinical studies, particularly in the context of targeted cancer therapies and kinase inhibition.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's activity. Structural analyses reveal that the compound exhibits high affinity for specific kinase domains, particularly those involved in aberrant signaling pathways in cancer cells. The presence of the chloro-fluorophenyl moiety enhances its binding specificity, while the pyrazinyl group contributes to its solubility and pharmacokinetic properties.

In vitro studies have demonstrated that N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide effectively inhibits the proliferation of several cancer cell lines, including non-small cell lung cancer (NSCLC) and colorectal cancer (CRC) models. Mechanistic investigations suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits key survival signals mediated by PI3K/AKT and MAPK pathways.

Pharmacokinetic evaluations in rodent models have shown favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. The compound's half-life and bioavailability suggest potential for oral administration, though further optimization may be required to minimize first-pass metabolism.

Ongoing research is exploring structure-activity relationships (SAR) to enhance the compound's potency and selectivity. Derivatives with modified pyrazinyl or benzodiazolyl groups are being synthesized to improve target engagement and reduce off-target effects. Computational modeling studies are also being employed to predict binding modes and optimize interactions with kinase active sites.

The safety profile of N-(3-chloro-4-fluorophenyl)-2-2-(pyrazin-2-yl)-1H-1,3-benzodiazol-1-ylacetamide is currently under investigation in toxicology studies. Preliminary data indicate a manageable side effect profile at therapeutic doses, with no significant organ toxicity observed in short-term studies. However, comprehensive safety assessments, including genotoxicity and cardiovascular evaluations, are still pending.

From a translational perspective, this compound represents a promising candidate for further development as a targeted anticancer agent. Its unique chemical structure and mechanism of action differentiate it from existing kinase inhibitors, potentially offering new therapeutic options for patients with resistant or refractory cancers. Future research directions include combination therapy studies with standard chemotherapeutic agents and the development of biomarker strategies to identify responsive patient populations.